Cas no 1355225-20-5 (methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate)

• Product Name: methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate
• CAS No: 1355225-20-5
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5159680
• PubChem ID: 102544858
• Update Time: 2025-10-29

methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-piperazin-1-yl-nicotinic acid methyl ester
• methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate

• Inchi： 1S/C12H17N3O2/c1-9-7-10(12(16)17-2)8-14-11(9)15-5-3-13-4-6-15/h7-8,13H,3-6H2,1-2H3
• InChI Key： NYUWNFDCRVMVGA-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=C(C)C=C1C(OC)=O

Additional information on methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate

Methyl 5-Methyl-6-(Piperazin-1-yl)pyridine-3-carboxylate (CAS No. 1355225-20-5): A Comprehensive Overview

Methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate (CAS No. 1355225-20-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPMPPC, is characterized by its unique structural features, which include a piperazine ring and a methyl-substituted pyridine moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate is composed of a pyridine ring with a methyl group at the 5-position and a piperazine ring attached at the 6-position. The carboxylate group is esterified with a methyl group, which can influence its solubility and pharmacokinetic properties. This combination of functional groups provides a robust platform for exploring its biological activities and potential drug development.

Recent studies have highlighted the importance of MPMPPC in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties. The piperazine moiety is known to interact with specific receptors, such as the serotonin receptor, which plays a crucial role in modulating inflammatory responses. This makes methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, MPMPPC has shown potential in neuropharmacology. Studies have indicated that this compound can cross the blood-brain barrier, making it suitable for central nervous system (CNS) disorders. Research published in the European Journal of Pharmacology has shown that methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. This modulation can have therapeutic implications for conditions such as depression and anxiety disorders.

The pharmacokinetic profile of methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate is another area of active research. Studies have focused on optimizing its bioavailability and reducing potential side effects. One approach involves modifying the ester group to enhance solubility and stability. For example, researchers at the University of California have developed prodrugs of MPMPPC that show improved oral bioavailability and reduced toxicity. These prodrugs are designed to be metabolized in vivo to release the active compound, thereby enhancing its therapeutic efficacy.

The safety profile of methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound has low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently assessing the pharmacokinetics and safety of MPMPPC in healthy volunteers.

Beyond its therapeutic applications, methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate has also been explored for its potential use as a research tool. Its ability to selectively interact with specific receptors makes it useful for studying receptor function and signaling pathways. For example, researchers at Harvard Medical School have used this compound to investigate the role of serotonin receptors in neural plasticity and learning processes.

In conclusion, methyl 5-methyl-6-(piperazin-1-yl)pyridine-3-carboxylate (CAS No. 1355225-20-5) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in the field.